Cas no 101038-63-5 (Ethyl 4-(pyrrolidin-1-yl)benzoate)

• Product Name: Ethyl 4-(pyrrolidin-1-yl)benzoate
• CAS No: 101038-63-5
• Molecular Formula: C₁₃H₁₇NO₂
• Molecular Weight: 219.279583692551
• CID: 124439
• PubChem ID: 773371

Ethyl 4-(pyrrolidin-1-yl)benzoate Properties

Names and Identifiers

• Ethyl 4-(pyrrolidin-1-yl)benzoate
• 4-Pyrrolidin-1-yl-benzoic acid ethyl ester
• ABT263
• Benzoic acid, 4-(1-pyrrolidinyl)-, ethyl ester
• ethyl 4-pyrrolidin-1-ylbenzoate
• ethyl 4-(pyrrolidine-1-yl)benzoate
• ethyl 4-pyrrolidinobenzoate
• ethyl p-(pyrrolidino)benzoate
• pyrrolidinobenzoic acid ethylester
• RARECHEM AL BI 1489
• Ethyl 4-(1-Pyrrolidinyl)Benzoate
• MFCD01552913
• SR-01000310447-1
• DTXSID70354426
• FT-0737846
• AKOS000509972
• CS-0339947
• HMS1557N07
• BEA03863
• Oprea1_629201
• SR-01000310447
• METHYL4-CHLORO-5,8-DIFLUORO-QUINOLINE-2-CARBOXYLATE
• 101038-63-5
• RKJDCQVVECOVJR-UHFFFAOYSA-N
• Oprea1_723946
• TimTec1_008389
• SCHEMBL3898465
• 4-pyrrolidin-1-ylbenzoic acid ethyl ester
• BAS 01217122
• STK722055
• DB-058553

• InChIKey： RKJDCQVVECOVJR-UHFFFAOYSA-N
• Inchi： 1S/C13H17NO2/c1-2-16-13(15)11-5-7-12(8-6-11)14-9-3-4-10-14/h5-8H,2-4,9-10H2,1H3
• SMILES： O(CC)C(C1C=CC(=CC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 219.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 219.125928785g/mol
• Heavy Atom Count: 16
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.52850
• PSA: 29.54000